Cas no 1806736-53-7 (Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806736-53-7
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4830560
• Update Time: 2025-05-20

Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C9H7F3N2O6/c1-19-7(16)2-4-5(20-9(10,11)12)3-6(15)13-8(4)14(17)18/h3H,2H2,1H3,(H,13,15)
• InChI Key： BENBAHHHJBVKPA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(=C1CC(=O)OC)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 0.5
• Topological Polar Surface Area: 110

Additional information on Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806736-53-7)

Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806736-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivative family, characterized by the presence of a hydroxy group, a nitro substituent, and a trifluoromethoxy moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical in medicinal chemistry. Researchers are particularly interested in how the nitro group and ester functionality in this compound can be leveraged for further chemical modifications. The CAS No. 1806736-53-7 is often searched in conjunction with terms like "pyridine derivatives synthesis", "trifluoromethoxy applications", and "nitroheterocycles in drug design", reflecting its relevance in contemporary scientific inquiries.

The synthesis of Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate typically involves multi-step reactions, including nitration, esterification, and functional group interconversions. Its 6-hydroxy group offers a handle for further derivatization, making it a versatile intermediate. This aligns with the growing trend of custom synthesis and building blocks in organic chemistry, as evidenced by frequent searches for "high-value chemical intermediates" and "tailored pyridine scaffolds".

From an applications perspective, this compound's trifluoromethoxy group is noteworthy due to its electron-withdrawing properties, which can influence the pharmacokinetics of potential drug candidates. Discussions around "fluorine in medicinal chemistry" and "bioisosteres for drug optimization" often highlight such compounds. Additionally, the nitro group may serve as a precursor for reduced amine derivatives, a common strategy in prodrug development.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 1806736-53-7. While the compound itself is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. Searches like "green chemistry approaches for nitro compounds" and "sustainable pyridine synthesis" reflect the industry's shift toward eco-friendly practices.

In summary, Methyl 6-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetate represents a compelling case study in modern heterocyclic chemistry. Its structural complexity and functional diversity make it a valuable subject for researchers exploring novel chemical entities, structure-activity relationships, and molecular design principles. As the scientific community continues to investigate its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.